Cas no 2138167-12-9 (2-(2-methylcyclopropyl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(2-methylcyclopropyl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2138167-12-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5961574
• PubChem ID: 165743575
• Update Time: 2025-10-29

2-(2-methylcyclopropyl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylcyclopropyl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• 2138167-12-9
• EN300-1116876

• Inchi： 1S/C9H14N2O/c1-6-2-7(6)3-9(12)8-4-10-11-5-8/h4-7,9,12H,2-3H2,1H3,(H,10,11)
• InChI Key： NTHXHWAEGMYEMA-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)CC1CC1C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-(2-methylcyclopropyl)-1-(1H-pyrazol-4-yl)ethan-1-ol

Research Brief on 2-(2-methylcyclopropyl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS: 2138167-12-9)

2-(2-methylcyclopropyl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS: 2138167-12-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and pyrazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The structural complexity and functional versatility of this molecule make it a subject of intense research, with several studies exploring its synthesis, mechanism of action, and pharmacological properties.

Recent studies have focused on the synthetic routes for 2-(2-methylcyclopropyl)-1-(1H-pyrazol-4-yl)ethan-1-ol, with an emphasis on optimizing yield and purity. One notable approach involves a multi-step synthesis starting from readily available precursors, incorporating key reactions such as cyclopropanation and pyrazole ring formation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These synthetic efforts are critical for ensuring the availability of high-quality material for further biological evaluation.

In terms of biological activity, preliminary investigations have revealed that 2-(2-methylcyclopropyl)-1-(1H-pyrazol-4-yl)ethan-1-ol exhibits significant interactions with specific protein targets, particularly those involved in inflammatory and metabolic pathways. In vitro assays have demonstrated its ability to modulate enzyme activity and receptor binding, suggesting potential applications in the treatment of conditions such as autoimmune diseases and metabolic disorders. The compound's selectivity and potency are currently under rigorous evaluation, with early data indicating a favorable pharmacokinetic profile.

Further research has explored the therapeutic potential of 2-(2-methylcyclopropyl)-1-(1H-pyrazol-4-yl)ethan-1-ol in preclinical models. Animal studies have shown promising results in reducing markers of inflammation and improving metabolic parameters, with minimal observed toxicity. These findings underscore the compound's potential as a lead candidate for drug development. However, additional studies are required to fully elucidate its mechanism of action and to assess its safety and efficacy in more complex biological systems.

In conclusion, 2-(2-methylcyclopropyl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS: 2138167-12-9) represents a promising avenue for future research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for further investigation. Ongoing and future studies will be crucial in determining its full therapeutic potential and in overcoming any challenges related to its development and clinical application. This compound exemplifies the innovative approaches being pursued in the quest for new and effective medicinal agents.